Cas no 75815-31-5 (3-Bromo-4-(4-chlorophenyl)butan-2-one)
75815-31-5 structure
Product Name:3-Bromo-4-(4-chlorophenyl)butan-2-one
CAS No:75815-31-5
MF:C10H10BrClO
MW:261.542801380157
CID:2106041
PubChem ID:3724504
Update Time:2024-03-01
3-Bromo-4-(4-chlorophenyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-4-(4-chlorophenyl)-2-Butanone
- 3-bromo-4-(4-chlorophenyl)butan-2-one
- 4-(4-Chlorophenyl)-3-bromo-2-butanone
- 3-Bromo-4-(4-chlorophenyl)butan-2-one
-
- Inchi: 1S/C10H10BrClO/c1-7(13)10(11)6-8-2-4-9(12)5-3-8/h2-5,10H,6H2,1H3
- InChI Key: MSMIBLICDXBBNI-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)CC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 259.96036g/mol
- Monoisotopic Mass: 259.96036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 3.4
3-Bromo-4-(4-chlorophenyl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374672-0.05g |
3-bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 0.05g |
$612.0 | 2023-05-30 | ||
| Enamine | EN300-374672-0.1g |
3-bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 0.1g |
$640.0 | 2023-05-30 | ||
| Enamine | EN300-374672-0.25g |
3-bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 0.25g |
$670.0 | 2023-05-30 | ||
| Enamine | EN300-374672-0.5g |
3-bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 0.5g |
$699.0 | 2023-05-30 | ||
| Enamine | EN300-374672-1.0g |
3-bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 1g |
$728.0 | 2023-05-30 | ||
| Enamine | EN300-374672-2.5g |
3-bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 2.5g |
$1428.0 | 2023-05-30 | ||
| Enamine | EN300-374672-5.0g |
3-bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 5g |
$2110.0 | 2023-05-30 | ||
| Enamine | EN300-374672-10.0g |
3-bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 10g |
$3131.0 | 2023-05-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1342943-50mg |
3-Bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 95% | 50mg |
¥16524.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1342943-100mg |
3-Bromo-4-(4-chlorophenyl)butan-2-one |
75815-31-5 | 95% | 100mg |
¥17280.00 | 2024-07-28 |
3-Bromo-4-(4-chlorophenyl)butan-2-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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